Cas no 941887-49-6 (2-(3-chlorophenyl)methyl-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione)

• Product Name: 2-(3-chlorophenyl)methyl-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• CAS No: 941887-49-6
• MF: C₁₈H₁₅ClN₄O₂
• MW: 354.79030251503
• CID: 5871855
• PubChem ID: 16812683
• Update Time: 2025-07-16

2-(3-chlorophenyl)methyl-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-c][1,2,4]triazine-3,4-dione, 2-[(3-chlorophenyl)methyl]-2,6,7,8-tetrahydro-8-phenyl-
• AKOS024640411
• 2-(3-chlorobenzyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione
• F2334-0114
• 941887-49-6
• 2-[(3-chlorophenyl)methyl]-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• 2-(3-chlorophenyl)methyl-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione

• Inchi： 1S/C18H15ClN4O2/c19-14-6-4-5-13(11-14)12-23-17(25)16(24)22-10-9-21(18(22)20-23)15-7-2-1-3-8-15/h1-8,11H,9-10,12H2
• InChI Key： YKPORDKJPJRQGK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Cl)=C2)C(=O)C(=O)N2CCN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 354.0883534g/mol
• Monoisotopic Mass: 354.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 489.4±47.0 °C(Predicted)
• pka: -0.27±0.20(Predicted)

Additional information on 2-(3-chlorophenyl)methyl-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione

Recent Advances in the Study of 2-(3-chlorophenyl)methyl-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione (CAS: 941887-49-6)

The compound 2-(3-chlorophenyl)methyl-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione (CAS: 941887-49-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique imidazo[2,1-c][1,2,4]triazine core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural elucidation, and biological activities, particularly in the context of enzyme inhibition and targeted drug design.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymes involved in inflammatory pathways. Researchers have demonstrated that 941887-49-6 exhibits high selectivity and affinity for certain kinases, making it a valuable candidate for the development of anti-inflammatory and anti-cancer therapies. The compound's ability to modulate cellular signaling pathways has been validated through in vitro and in vivo studies, highlighting its potential as a lead compound for further optimization.

In addition to its therapeutic potential, recent synthetic methodologies have improved the efficiency and scalability of producing 2-(3-chlorophenyl)methyl-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione. Novel catalytic approaches and green chemistry techniques have been employed to reduce the environmental impact of its synthesis while maintaining high yields and purity. These advancements are critical for facilitating large-scale production and subsequent clinical trials.

Furthermore, structural-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of 941887-49-6 with its biological targets. X-ray crystallography and molecular docking simulations have revealed key binding motifs and conformational dynamics, enabling researchers to design derivatives with enhanced potency and reduced off-target effects. These findings are expected to accelerate the development of next-generation therapeutics based on this scaffold.

Despite these promising developments, challenges remain in the clinical translation of 2-(3-chlorophenyl)methyl-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, the recent research on 941887-49-6 underscores its significance as a versatile and pharmacologically active compound. Continued exploration of its mechanisms of action, coupled with innovative synthetic strategies, holds great promise for the future of drug discovery. This compound exemplifies the intersection of chemical biology and medicinal chemistry, offering new avenues for treating complex diseases.